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Compound of Interest

Compound Name: AL-272

Cat. No.: B1665676 Get Quote

Disclaimer: The designation "AL-272" is not uniquely and consistently defined in publicly

available chemical and safety databases. This guide provides disposal procedures for two

plausible interpretations based on search results: a complex chemical mixture analogous to the

commercial product Loctite 272, and a common laboratory chemical, Aluminum Oxide.

Researchers, scientists, and drug development professionals must first positively identify the

chemical substance designated as AL-272 within their institution and consult their site-specific

Environmental Health and Safety (EHS) department for definitive disposal protocols.

This document provides essential safety and logistical information, including operational and

disposal plans, to serve as a preferred source for laboratory safety and chemical handling.

Scenario 1: AL-272 as a Complex Chemical Mixture
(e.g., Loctite 272)
Commercial products are often complex mixtures. Based on the Safety Data Sheet (SDS) for

Loctite 272, a high-strength threadlocker, its primary hazardous components include aromatic

dimethacrylate ester, maleimide resin, hydroxyalkyl methacrylate, and cumene hydroperoxide.

Due to these components, this type of chemical mixture must be treated as hazardous waste.

Data Presentation: Hazardous Components of a Loctite
272-type Mixture

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1665676?utm_src=pdf-interest
https://www.benchchem.com/product/b1665676?utm_src=pdf-body
https://www.benchchem.com/product/b1665676?utm_src=pdf-body
https://www.benchchem.com/product/b1665676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Component CAS Number Key Hazards
Disposal
Considerations

Aromatic

dimethacrylate ester
24448-20-2 Skin and eye irritant

Dispose of as

hazardous chemical

waste. Do not pour

down the drain.

Maleimide Resin 3006-93-7
May cause allergic

skin reaction

Treat as hazardous

waste. Can be

deactivated by

reacting with a thiol-

containing compound.

[1]

Hydroxyalkyl

methacrylate
27813-02-1

Causes serious eye

irritation, may cause

an allergic skin

reaction

Treat as hazardous

waste. Incineration at

an approved facility is

a recommended

disposal method.[2]

Cumene

hydroperoxide
80-15-9

Toxic if inhaled,

causes severe skin

burns and eye

damage

Must be disposed of

as hazardous waste.

[3][4] Do not mix with

combustible materials.

[5]

Step-by-Step Disposal Procedures for AL-272 (as a
Chemical Mixture)

Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Waste Segregation and Collection:

Liquid Waste: Collect all liquid waste containing AL-272 in a designated, leak-proof, and

chemically compatible container. The container must be clearly labeled "Hazardous

Waste" with the full chemical name and a description of its components.
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Solid Waste: All materials contaminated with AL-272, such as pipette tips, gloves, and

absorbent paper, must be collected in a separate, sealed container or heavy-duty plastic

bag, also labeled as "Hazardous Waste."

Storage: Store the hazardous waste containers in a designated Satellite Accumulation Area

(SAA). This area must be under the control of the generator, at or near the point of

generation. Ensure incompatible chemicals are segregated.

Decontamination of Empty Containers: The original AL-272 container must be triple-rinsed

with a suitable solvent (e.g., acetone or ethanol). The rinsate from the first rinse must be

collected and disposed of as hazardous liquid waste. Subsequent rinses may be permissible

for drain disposal depending on local regulations, but it is best practice to collect all rinsates

as hazardous waste. After triple-rinsing and allowing it to air-dry in a fume hood, the

container can be disposed of as regular waste after the label has been defaced.

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of

the waste. Provide them with a detailed description of the waste's composition. Never pour

this type of chemical waste down the drain or dispose of it in the regular trash.[6]

Scenario 2: AL-272 as Aluminum Oxide
Aluminum oxide (Al₂O₃) is a common abrasive and adsorbent used in laboratory settings.

While its SDS often indicates that it is not classified for physical or health hazards under the

Globally Harmonized System (GHS), it is still crucial to follow proper disposal procedures to

minimize risks, particularly from fine dust inhalation.[7] Some regulations may require it to be

managed as a "Dangerous Waste".

Data Presentation: Properties of Aluminum Oxide
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Property Value

Chemical Formula Al₂O₃

CAS Number 1344-28-1

Physical State White, crystalline powder

Primary Hazard
Inhalation of dust can cause respiratory

irritation.[7]

Step-by-Step Disposal Procedures for AL-272 (as
Aluminum Oxide)

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a lab coat. If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.

Waste Determination: Although generally considered non-hazardous, it is the generator's

responsibility to determine if the waste is hazardous.[3] If the aluminum oxide has been used

in a process where it has become contaminated with hazardous substances, it must be

treated as hazardous waste.

Waste Collection:

Solid Waste: Collect dry aluminum oxide waste in a clearly labeled, sealed container to

prevent dust from becoming airborne.[7]

Contaminated Materials: Any materials, such as wipes or weighing paper, contaminated

with aluminum oxide should be placed in the same sealed container.

Disposal of Non-Hazardous Aluminum Oxide:

Solid Waste: If determined to be non-hazardous, solid aluminum oxide waste can typically

be disposed of in the regular trash, provided it is in a sealed container.[7] However, always

confirm with your institution's EHS guidelines, as some may require it to be disposed of

through their chemical waste program.[3]
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Liquid Suspensions: For non-hazardous aqueous suspensions of aluminum oxide, some

institutional guidelines may permit disposal down the sanitary sewer with copious amounts

of water.[1] However, this is highly dependent on local regulations, and you must consult

your EHS department before doing so. It is generally not recommended to pour solids

down the drain.

Disposal of Hazardous (Contaminated) Aluminum Oxide: If the aluminum oxide is

contaminated with hazardous materials, it must be disposed of following the procedures for

hazardous chemical waste outlined in Scenario 1.

Mandatory Visualization: Chemical Waste Disposal
Workflow
The following diagram illustrates the general decision-making process for the disposal of

laboratory chemical waste.
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Chemical Waste Disposal Workflow

Generate Chemical Waste

Identify Chemical & Hazards
(Consult SDS)

Is the waste hazardous?

Segregate and Collect in
Labeled Hazardous Waste Container

Yes

Non-Hazardous Waste

No

Store in Satellite
Accumulation Area (SAA)

Contact EHS for Pickup
and Disposal

Disposal Complete

Is it a liquid?

Check Institutional Guidelines
for Sewer Disposal

Yes

Seal in a Labeled Container
for Solid Waste Disposal

No

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of chemical waste.
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Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental research. The procedures outlined are based on established safety protocols and

regulatory guidelines for chemical waste management. For specific experimental protocols

involving "AL-272," researchers must develop a standard operating procedure (SOP) that

includes a detailed waste disposal plan in consultation with their institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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